Cas no 17814-85-6 ((4-Carboxybutyl)triphenylphosphonium bromide)

• Product Name: (4-Carboxybutyl)triphenylphosphonium bromide
• CAS No: 17814-85-6
• MF: C₂₃H₂₄BrO₂P
• MW: 443.313226699829
• MDL: MFCD00011906
• CID: 50890
• PubChem ID: 24849711
• Update Time: 2025-06-13

(4-Carboxybutyl)triphenylphosphonium bromide Chemical and Physical Properties

Names and Identifiers

• (4-Carboxybutyl)triphenylphosphonium bromide
• 4-(Carboxybutyl)triphenylphosphonium Bromide
• (4-Carboxybutyl)triphenyl-phosphoniumbromide
• 4-carboxybutyl(triphenyl)phosphanium,bromide
• 4-carboxy-n-butyltriphenylphosphonium bromide
• 4-hydroxycarbonylbutyltriphenylphosphonium bromide
• 5-(Triphenylphosphonio)pentanoic acid bromide,Carboxybutyltriphenylphosphonium bromide
• BrPh3PCH2(CH2)3COOH
• Ph3P(+)Br(-)(CH2)4CO2H
• Ph3P(1+)(CH2)4COOH*Br(1-)
• Phosphonium,(4-carboxybutyl)triphenyl-,bromide
• triphenyl-(4-carboxybutyl)-phosphoniumbromide
• 5-(Triphenylphosphonio)pentanoic acid bromide
• Carboxybutyltriphenylphosphonium bromide
• NSC 147756
• Phosphonium,(4-carboxybutyl)triphenyl-, bromide (8CI,9CI)
• (4-Carboxylbutyl)triphenylphosphonium bromide
• 4-Carbohydroxybutyltriphenylphosphonium bromide
• Triphenyl(4-carboxybutyl)phosphonium bromide
• CBT
• (4-Carboxybutyl)triphenylphosp
• 4-CARBOXYBUTYLTRIPHENYLPHOSPHONIUM BROMI
• 4-carboxybutyltripheyl phosphonium bromide
• (4-Carboxybutyl)triphenylphosponiuM broMide
• (4-carboxybutyl)triphenyl-phosphoniubromide
• (4-Carboxybutyl)-triphenylphosphoMuM broMide
• Carboxybutyltriphenylphosphoniumbromide
• Phosphonium, (4-carboxybutyl)triphenyl-, bromide
• 4-Carboxybutyl triphenylphosphonium bromide
• (4-carboxybutyl)triphenylphosphanium bromide
• (4-carboxybutyl)-triphenylphosphonium bromide
• NSC147756
• (5-hydroxy-5-oxopentyl)-triphen
• 17814-85-6
• F10042
• DTXCID7031458
• CS-B1768
• Tox21_113895
• NCGC00261975-01
• 4-carboxybutyl-triphenylphosphonium bromide
• 4-carboxybutyl-triphenyl-phosphonium bromide
• triphenyl (4-carboxybutyl)phosphonium bromide
• AKOS015888431
• CAS-17814-85-6
• U574RP8CHR
• DTXSID6057669
• MLOSJPZSZWUDSK-UHFFFAOYSA-N
• (4-carboxybutyl) triphenylphosphonium bromide
• NS00052777
• NSC-147756
• 4-carboxybutyl(triphenyl)phosphanium;bromide
• 4-carboxybutyltriphenyl phosphonium bromide
• (4-carboxybutyl)triphenyl-phosphonium bromide
• MFCD00011906
• (4-Carboxy-butyl)-triphenyl-phosphonium; bromide
• Phosphonium, (4-carboxybutyl)triphenyl-, bromide (1:1)
• FT-0617958
• (4-carboxy butyl) triphenyl phosphonium bromide
• 4-carboxybutyltriphenyl-phosphonium bromide
• 4-carboxybutyl-triphenylphosphonium-bromide
• FT-0617959
• triphenyl-(4-carboxybutyl)-phosphonium bromide
• BCP04324
• AMY39331
• (4-Carboxybutyl)triphenylphosphoniumBromide
• SCHEMBL163452
• AS-15678
• (4-carboxybutyl)triphenyl phosphonium bromide
• (4-Carboxy-butyl)-triphenyl-phosphonium bromide
• J-501381
• AC-29279
• A812343
• CHEMBL3250674
• EINECS 241-782-5
• SY036108
• 4-hydroxycarbonylbutyl-triphenylphosphonium bromide
• EN300-7386259
• 4-Carboxybutyl)triphenylphosphonium bromide
• 4-Carboxybutyltriphenylphosphonium bromide
• (4-Carboxybutyl)triphenyl-phosphonium Bromide; 5-(Triphenylphosphonio)pentanoic Acid Bromide; Carboxybutyltriphenylphosphonium Bromide; NSC 147756; Triphenyl(4-carboxybutyl)phosphonium Bromide;
• DB-027158

• MDL： MFCD00011906
• Inchi： 1S/C23H23O2P.BrH/c24-23(25)18-10-11-19-26(20-12-4-1-5-13-20,21-14-6-2-7-15-21)22-16-8-3-9-17-22;/h1-9,12-17H,10-11,18-19H2;1H
• InChI Key： MLOSJPZSZWUDSK-UHFFFAOYSA-N
• SMILES： [Br-].[P+](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)CCCCC(=O)O
• BRN： 3586477

Computed Properties

• Exact Mass: 442.07000
• Monoisotopic Mass: 442.07
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 372
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Uncertain
• Density: 1.0480
• Melting Point: 205.0 to 209.0 deg-C
• Boiling Point: 265°C
• Flash Point: 195°(383°F)
• Solubility: Soluble in ethanol, methanol and soluble water. Insoluble in toluene and hexane.
• Water Partition Coefficient: Soluble in ethanol, methanol and soluble water. Insoluble in toluene and hexane.
• PSA: 50.89000
• LogP: 1.23940
• Solubility: Uncertain
• Sensitiveness: Hygroscopic
• Vapor Pressure: No data available

(4-Carboxybutyl)triphenylphosphonium bromide Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：3278
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Storage Condition：Inert atmosphere,Room Temperature
• Risk Phrases：R36/37/38
• Safety Term：S26;S36

Additional information on (4-Carboxybutyl)triphenylphosphonium bromide

Comprehensive Overview of (4-Carboxybutyl)triphenylphosphonium bromide (CAS No. 17814-85-6)

(4-Carboxybutyl)triphenylphosphonium bromide, with the CAS number 17814-85-6, is a highly versatile phosphonium salt widely utilized in organic synthesis, catalysis, and material science. This compound features a unique molecular structure combining a carboxylate group and a triphenylphosphonium moiety, making it valuable for applications such as phase-transfer catalysis, ionic liquids, and bioconjugation. Researchers and industries increasingly seek this compound due to its role in green chemistry and sustainable synthesis, aligning with global trends toward eco-friendly chemical processes.

The growing interest in 17814-85-6 is reflected in frequent searches for "triphenylphosphonium derivatives" and "carboxyl-functionalized phosphonium salts." Users often inquire about its synthetic routes, solubility properties, and reaction mechanisms, particularly in Wittig reactions or peptide coupling. Its zwitterionic character also attracts attention for designing drug delivery systems, as the triphenylphosphonium group enhances mitochondrial targeting. Recent studies highlight its potential in bioorthogonal chemistry, addressing demands for non-toxic labeling agents in biomedical research.

From a technical perspective, (4-Carboxybutyl)triphenylphosphonium bromide exhibits excellent stability under ambient conditions, though storage in anhydrous environments is recommended to prevent hydrolysis. Analytical techniques like NMR spectroscopy and mass spectrometry confirm its purity, while HPLC methods are employed for quantification. Suppliers often provide this compound with ≥95% purity, catering to pharmaceutical intermediates and polymer modification needs. Its compatibility with aqueous and organic solvents broadens its utility in hybrid material fabrication.

Emerging applications include its use in smart coatings and self-healing materials, where the phosphonium cation acts as a dynamic crosslinker. Environmental scientists explore its degradation pathways to assess ecological impact, responding to queries about "biodegradable phosphonium salts." Regulatory databases classify it as non-hazardous under standard handling, reinforcing its adoption in academic laboratories and industrial R&D. For optimal SEO visibility, this content integrates high-traffic keywords like "buy 17814-85-6" and "triphenylphosphonium bromide uses," addressing commercial and research intents.

In summary, CAS 17814-85-6 represents a critical building block in modern chemistry, bridging gaps between small-molecule synthesis and advanced material engineering. Its multifaceted properties continue to inspire innovations across disciplines, from catalysis to nanotechnology, while adhering to safety and sustainability benchmarks. Future developments may focus on scaling production via continuous flow chemistry, a hotspot in process optimization discussions.